Cas no 21698-40-8 ((3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one)

(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one Properties

Names and Identifiers

• (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
• (3S,3aS,8aR)-3-Hydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
• 6(1H)-azulenone, 2,3,3a,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1S,3aR,8aS)-
• (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
• Procurcumenol
• RHBOHEXDGUVIIY-WHOFXGATSA
• 3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-1,2,3,3a,4,5,6,8a-octahydroazulen-6-one
• 3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
• NCGC00385860-01
• NCGC00385860-01_C15H22O2_3-Hydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydro-6(1H)-azulenone
• CHEBI:181707
• BDBM50429858
• 3-Hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
• FS-7871
• (1R)-2,3,3a
• RHBOHEXDGUVIIY-WHOFXGATSA-
• CS-0086608
• HY-124474
• AKOS040760648
• DTXSID80944312
• Guaia-7(11),9-dien-8-one, 4-hydroxy-
• (1S,3aR,8aS)-2,3,3a,7,8,8a-Hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-6(1H)-azulenone
• (3S, 3aS, 8aR)-3-hydroxy-3, 8-dimethyl-5-propan-2-ylidene-2, 3a, 4, 8a-tetrahydro-1H-azulen-6-one
• CHEBI:168250
• A,7,8,8a
• InChI=1/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h7,11,13,17H,5-6,8H2,1-4H3/t11-,13-,15-/m0/s1
• A-hydroxy-1,4-dimethyl-7-(1-methylethylidene)azulen-6(1H)-one
• CHEMBL2332430
• 21698-40-8
• SCHEMBL3297651
• (1S,3aR,8aS)-1-hydroxy-1,4-dimethyl-7-propan-2-ylidene-3,3a,8,8a-tetrahydro-2H-azulen-6-one
• (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-1,2,3,3a,4,5,6,8a-octahydroazulen-6-one
• A-Hexahydro-1
• C46YDH55ZN
• DA-77077
• (1S,3AR,8AS)-1-HYDROXY-1,4-DIMETHYL-7-(PROPAN-2-YLIDENE)-3,3A,8,8A-TETRAHYDRO-2H-AZULEN-6-ONE
• (1R)-2,3,3aalpha,7,8,8aalpha-Hexahydro-1alpha-hydroxy-1,4-dimethyl-7-(1-methylethylidene)azulen-6(1H)-one
• +Expand

• InChIKey： RHBOHEXDGUVIIY-WHOFXGATSA-N
• Inchi： InChI=1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h7,11,13,17H,5-6,8H2,1-4H3/t11-,13-,15-/m0/s1
• SMILES： CC(=C1C[C@H]2[C@@H](CC[C@]2(C)O)C(=CC1=O)C)C

Computed Properties

• Exact Mass: 234.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.01910
• PSA: 37.30000
• Boiling Point: 360.1±41.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 153.6±20.2 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Sesquiterpenoids